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Compound of Interest

Compound Name: Ferrous ammonium sulfate

Cat. No.: B155514 Get Quote

Technical Support Center: Ferrous Ammonium
Sulfate
This technical support center provides guidance on the shelf life, storage, and troubleshooting

for experiments involving ferrous ammonium sulfate.

Frequently Asked Questions (FAQs)
Q1: What is the expected shelf life of solid ferrous ammonium sulfate?

A1: The shelf life of solid ferrous ammonium sulfate, also known as Mohr's salt, is generally

considered fair to poor as it is susceptible to oxidation and is affected by light.[1] However, with

proper storage, it can have a shelf life of up to 60 months.[2]

Q2: What are the ideal storage conditions for ferrous ammonium sulfate?

A2: To maximize its shelf life, ferrous ammonium sulfate should be stored in a cool, dry, and

well-ventilated area.[3][4] The container should be tightly closed to protect it from air and light.

[4][5]

Q3: How can I tell if my ferrous ammonium sulfate has degraded?

A3: Ferrous ammonium sulfate is a pale green crystalline powder.[1] Degradation through

oxidation of the ferrous (Fe²⁺) ions to ferric (Fe³⁺) ions is indicated by a color change to a
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yellowish or brownish hue.

Q4: What is the impact of using degraded ferrous ammonium sulfate in my experiments?

A4: The presence of ferric ions will lead to inaccurate results, particularly in redox titrations

where ferrous ammonium sulfate is used as a primary standard. The concentration of the

ferrous ion will be lower than expected, leading to errors in the standardization of oxidizing

agents.[6]

Q5: Why is sulfuric acid added when preparing a ferrous ammonium sulfate solution?

A5: Dilute sulfuric acid is added to prevent the hydrolysis of ferrous ions and to slow down the

oxidation of ferrous (Fe²⁺) ions to ferric (Fe³⁺) ions, thus enhancing the stability of the solution.

[7][8]
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Problem Possible Cause Solution

Inaccurate or inconsistent

titration results

Degradation of the ferrous

ammonium sulfate solution.

Prepare a fresh solution from

solid that shows no signs of

discoloration. For high-

precision work, it is

recommended to

restandardize the solution

frequently.[9]

Improperly prepared standard

solution.

Ensure the use of freshly

boiled and cooled deionized

water to minimize dissolved

oxygen. Always add sulfuric

acid to the water before

dissolving the ferrous

ammonium sulfate crystals.[1]

[10]

The endpoint of the titration is

unclear or fades quickly.

The solution was heated

before titration.

Ferrous ammonium sulfate

solutions should not be

heated, as this can accelerate

the oxidation of ferrous ions by

atmospheric oxygen, leading

to inaccurate results.[8][11]

The solid ferrous ammonium

sulfate appears clumpy and

discolored.

The material has been

exposed to moisture and air.

Discard the reagent as it has

likely degraded. Ensure that

new containers are stored in a

desiccator or a tightly sealed

container in a cool, dry place.

[1][4]
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Parameter Recommendation Source

Shelf Life (Solid)
Fair to poor; up to 60 months

under optimal conditions.
[1][2]

Storage Temperature
Cool, not exceeding 25°C

(77°F).
[12]

Storage Environment Dry, well-ventilated area. [3]

Container
Tightly closed, protected from

light.
[4][5]

Incompatible Materials
Strong acids and strong

oxidizers.
[1]

Experimental Protocols
Preparation and Standardization of 0.1 M Ferrous Ammonium Sulfate Solution

This protocol describes the preparation of a 0.1 M ferrous ammonium sulfate solution and its

standardization using a standard solution of an oxidizing agent like ceric ammonium sulfate or

potassium permanganate.

Materials:

Ferrous ammonium sulfate hexahydrate ((NH₄)₂Fe(SO₄)₂·6H₂O)

Concentrated sulfuric acid (H₂SO₄)

Freshly boiled and cooled deionized water

Standard 0.1 M ceric ammonium sulfate solution or 0.1 N potassium permanganate solution

Ferroin indicator or Orthophenanthroline solution[1][2]

Volumetric flasks (1000 mL)

Burette
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Pipette (25 mL)

Erlenmeyer flasks

Procedure:

Preparation of the Ferrous Ammonium Sulfate Solution:

Carefully add 40 mL of concentrated sulfuric acid to 200 mL of cooled, deionized water in

a 1000 mL beaker.[1]

Accurately weigh approximately 39.2 g of ferrous ammonium sulfate hexahydrate.[2]

Dissolve the weighed solid in the acidified water.[1]

Quantitatively transfer the solution to a 1000 mL volumetric flask.

Dilute to the mark with freshly boiled and cooled deionized water and mix thoroughly.[1]

Standardization of the Ferrous Ammonium Sulfate Solution:

Rinse and fill a burette with the standard oxidizing agent solution.

Pipette 25.0 mL of the prepared ferrous ammonium sulfate solution into an Erlenmeyer

flask.[1]

Add 2 drops of ferroin indicator or orthophenanthroline solution to the flask. The solution

will turn red.[1][2]

Titrate with the standard oxidizing agent solution until the color changes from red to a pale

blue or colorless at the endpoint.[1][2]

Record the volume of the titrant used.

Repeat the titration at least two more times to obtain concordant results.

Calculate the exact molarity of the ferrous ammonium sulfate solution.
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Mandatory Visualization
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Caption: Experimental workflow for the preparation and standardization of a ferrous
ammonium sulfate solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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